![molecular formula C17H21N3O3 B7440034 2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide](/img/structure/B7440034.png)
2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide, commonly known as HMA, is a synthetic compound that has been extensively studied for its potential use in scientific research. HMA is a derivative of the natural product harmine, which has been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
HMA has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where HMA has been shown to have neuroprotective effects. HMA has also been studied for its potential use in the treatment of cancer, as it has been shown to have anticancer properties. Additionally, HMA has been studied for its potential use as an anti-inflammatory and antioxidant agent.
Mechanism of Action
The mechanism of action of HMA is not fully understood, but it is thought to be related to its ability to inhibit the enzyme monoamine oxidase A (MAO-A). MAO-A is responsible for the breakdown of neurotransmitters, such as serotonin and dopamine, and inhibition of this enzyme can lead to increased levels of these neurotransmitters in the brain. This may explain the neuroprotective effects of HMA, as well as its potential use in the treatment of depression and anxiety.
Biochemical and Physiological Effects
HMA has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit MAO-A, HMA has been shown to have antioxidant and anti-inflammatory properties. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. HMA has also been shown to have effects on the immune system, including the modulation of cytokine production.
Advantages and Limitations for Lab Experiments
One of the advantages of using HMA in lab experiments is its high purity and yield, which makes it a reliable compound for scientific research. Additionally, HMA has a well-established synthesis method, which makes it easy to obtain in large quantities. However, one limitation of using HMA in lab experiments is its relatively high cost compared to other compounds. Additionally, the mechanism of action of HMA is not fully understood, which may limit its potential use in certain research applications.
Future Directions
There are several future directions for research on HMA. One area of research is in the field of neuroscience, where HMA has shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, HMA may have potential use in the treatment of depression and anxiety. Another area of research is in the field of cancer, where HMA has shown anticancer properties. Future research may focus on the development of HMA derivatives with increased potency and selectivity for specific cancer cell types. Finally, HMA may have potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Future research may focus on the development of HMA derivatives with increased anti-inflammatory activity.
Synthesis Methods
HMA can be synthesized by the reaction of harmine with N-(2-bromoethyl)acetamide in the presence of a base, such as potassium carbonate. The resulting product is then purified by column chromatography to obtain pure HMA. The synthesis of HMA has been optimized to produce high yields and purity, making it a useful compound for scientific research.
properties
IUPAC Name |
2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c1-23-15-5-4-11-3-2-6-19-17(11)13(15)9-20-16(22)7-12-8-18-10-14(12)21/h2-6,12,14,18,21H,7-10H2,1H3,(H,20,22)/t12-,14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGADAZWIKQLIEX-TZMCWYRMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=CC=N2)C=C1)CNC(=O)CC3CNCC3O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C2=C(C=CC=N2)C=C1)CNC(=O)C[C@@H]3CNC[C@H]3O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3R,4S)-4-hydroxypyrrolidin-3-yl]-N-[(7-methoxyquinolin-8-yl)methyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.